Cas no 58594-74-4 (2-(4-(4-(Trifluoromethyl)phenoxy)phenoxy)propanoic acid)

2-(4-(4-(Trifluoromethyl)phenoxy)phenoxy)propanoic acid structure
58594-74-4 structure
Product Name:2-(4-(4-(Trifluoromethyl)phenoxy)phenoxy)propanoic acid
CAS No:58594-74-4
MF:C16H13F3O4
MW:326.267235517502
CID:369590
PubChem ID:181206
Update Time:2025-04-19

2-(4-(4-(Trifluoromethyl)phenoxy)phenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-(4-(Trifluoromethyl)phenoxy)phenoxy)propanoic acid
    • 2-[4-(4-trifluoromethylphenoxy)phenoxy]propionic acid
    • DTXSID50974146
    • 58594-74-4
    • 2-[4'-(4' -trifluoromethylphenoxy)-phenoxy]-propionic acid
    • alpha-[4-(4-Trifluoromethylphenoxy)phenoxy]propionic Acid
    • NS00133832
    • Trifop
    • alpha-[4-(4-trifluoromethylphenoxy)phenoxy]-propionic acid
    • 2-[p-[(alpha,alpha,alpha-trifluoro-p-tolyl)oxy]phenoxy]-propionic acid
    • 2-[4-(4-trifluoromethylphenoxy)phenoxy]-propionic acid
    • Propanoic acid, 2-(4-(4-(trifluoromethyl)phenoxy)phenoxy)-
    • 2-[p-(p-trifluoromethylphenoxy)phenoxy]-propionic acid
    • Trifop [ISO]
    • SCHEMBL136831
    • Inchi: 1S/C16H13F3O4/c1-10(15(20)21)22-12-6-8-14(9-7-12)23-13-4-2-11(3-5-13)16(17,18)19/h2-10H,1H3,(H,20,21)
    • InChI Key: VAZKTDRSMMSAQB-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)OC1C=CC(=CC=1)OC(C(=O)O)C)(F)F

Computed Properties

  • Exact Mass: 326.077
  • Monoisotopic Mass: 326.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.328
  • Boiling Point: 410°C at 760 mmHg
  • Flash Point: 201.8°C
  • Refractive Index: 1.524
  • LogP: 4.34960
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